Cas no 2241870-97-1 ((3-(methoxycarbonyl)-4-(methyl-d3)phenyl)boronic acid)
2241870-97-1 structure
Product Name:(3-(methoxycarbonyl)-4-(methyl-d3)phenyl)boronic acid
CAS No:2241870-97-1
MF:C9H11BO4
MW:197.010728120804
CID:6815876
PubChem ID:133553373
Update Time:2025-03-02
(3-(methoxycarbonyl)-4-(methyl-d3)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(methoxycarbonyl)-4-(methyl-d3)phenyl)boronic acid
- CS-19193
- 2241870-97-1
- F93058
- 3-Methoxycarbonyl-4-(methyl-d3)-phenylboronic acid
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- Inchi: 1S/C9H11BO4/c1-6-3-4-7(10(12)13)5-8(6)9(11)14-2/h3-5,12-13H,1-2H3/i1D3
- InChI Key: CDWTTYCJDYKRNE-FIBGUPNXSA-N
- SMILES: O(C)C(C1C=C(B(O)O)C=CC=1C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 197.0938692Da
- Monoisotopic Mass: 197.0938692Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
(3-(methoxycarbonyl)-4-(methyl-d3)phenyl)boronic acid Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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